Cas no 117032-07-2 (2H-Imidazo[4,5-b]pyridine-2-thione, 1,3-dihydro-6-methoxy-)

• Product Name: 2H-Imidazo[4,5-b]pyridine-2-thione, 1,3-dihydro-6-methoxy-
• CAS No: 117032-07-2
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 3654021
• PubChem ID: 69266318
• Update Time: 2025-04-22

2H-Imidazo[4,5-b]pyridine-2-thione, 1,3-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridine-2-thione, 1,3-dihydro-6-methoxy-
• 6-Methoxy-1H-imidazo[4,5-b]pyridine-2(3H)-thione
• 117032-07-2
• SCHEMBL4981499
• 6-methoxy-1H,2H,3H-imidazo[4,5-b]pyridine-2-thione

• Inchi： 1S/C7H7N3OS/c1-11-4-2-5-6(8-3-4)10-7(12)9-5/h2-3H,1H3,(H2,8,9,10,12)
• InChI Key： RHJBWKAEQJXEQM-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=C(C=N2)OC)N1

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines